N'-(4-methoxybenzo[d]thiazol-2-yl)-4-(morpholinosulfonyl)benzohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N'-(4-methoxybenzo[d]thiazol-2-yl)-4-(morpholinosulfonyl)benzohydrazide is a useful research compound. Its molecular formula is C19H20N4O5S2 and its molecular weight is 448.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Bioactive Derivatives
Several studies have synthesized various derivatives of benzohydrazide compounds, including N'-(4-methoxybenzo[d]thiazol-2-yl)-4-(morpholinosulfonyl)benzohydrazide, and characterized them using analytical and spectral analyses. For instance, Vijaya Raj et al. (2007) synthesized novel benzohydrazide derivatives and evaluated their analgesic, antifungal, antibacterial, and antiproliferative activities. Similarly, Taha et al. (2014) synthesized 4-(5-(2-Methoxyphenyl)-1,3,4-oxadiazol-2-yl)benzohydrazide through a multi-step process, demonstrating the complex synthetic routes possible for these compounds (Vijaya Raj et al., 2007) (Taha et al., 2014).
Antimicrobial and Anticancer Properties
Benzohydrazide derivatives have been extensively studied for their antimicrobial properties. Shaikh (2013) synthesized benzohydrazide derivatives that exhibited significant antibacterial activity. Sirajuddin et al. (2013) reported the synthesis of Schiff base compounds derived from benzohydrazide, demonstrating notable antibacterial, antifungal, antioxidant, and cytotoxic activities, including interactions with Salmon sperm DNA (Shaikh, 2013) (Sirajuddin et al., 2013).
Pharmacological Applications
Benzohydrazide derivatives have also been explored for various pharmacological applications. For example, Ugale et al. (2012) synthesized quinazolino-benzothiazoles with significant anticonvulsant properties. Rahman et al. (2014) explored the structure-activity relationship of quinazoline derivatives, including benzohydrazide derivatives, for diuretic and antihypertensive activities (Ugale et al., 2012) (Rahman et al., 2014).
Molecular Synthesis and Structural Analysis
Yadav et al. (2020) developed a protocol for synthesizing novel quinolin-2(1H)-one derivatives, demonstrating the advancement in molecular synthesis techniques for benzohydrazide derivatives. Similarly, Gür et al. (2020) synthesized Schiff bases derived from 1,3,4-thiadiazole compounds and investigated their structural aspects and biological properties (Yadav et al., 2020) (Gür et al., 2020).
Properties
IUPAC Name |
N'-(4-methoxy-1,3-benzothiazol-2-yl)-4-morpholin-4-ylsulfonylbenzohydrazide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N4O5S2/c1-27-15-3-2-4-16-17(15)20-19(29-16)22-21-18(24)13-5-7-14(8-6-13)30(25,26)23-9-11-28-12-10-23/h2-8H,9-12H2,1H3,(H,20,22)(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMPKHWVQDGFJAV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C2C(=CC=C1)SC(=N2)NNC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N4O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
448.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.